Cas no 1601204-36-7 (3-iodo-4-2-(propan-2-yloxy)ethoxy-1lambda6-thiolane-1,1-dione)

• Product Name: 3-iodo-4-2-(propan-2-yloxy)ethoxy-1lambda6-thiolane-1,1-dione
• CAS No: 1601204-36-7
• MF: C₉H₁₇IO₄S
• MW: 348.198354482651
• CID: 6349272
• PubChem ID: 114773078
• Update Time: 2025-05-20

3-iodo-4-2-(propan-2-yloxy)ethoxy-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-iodo-4-2-(propan-2-yloxy)ethoxy-1lambda6-thiolane-1,1-dione
• 1601204-36-7
• EN300-1133211
• 3-iodo-4-[2-(propan-2-yloxy)ethoxy]-1lambda6-thiolane-1,1-dione

• Inchi： 1S/C9H17IO4S/c1-7(2)13-3-4-14-9-6-15(11,12)5-8(9)10/h7-9H,3-6H2,1-2H3
• InChI Key： ONXQAWOXQYDDAW-UHFFFAOYSA-N
• SMILES： IC1CS(CC1OCCOC(C)C)(=O)=O

Computed Properties

• Exact Mass: 347.98923g/mol
• Monoisotopic Mass: 347.98923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 61Ų

Additional information on 3-iodo-4-2-(propan-2-yloxy)ethoxy-1lambda6-thiolane-1,1-dione

3-Iodo-4-[2-(Propan-2-yloxy)ethoxy]-1λ⁶-thiolane 1,1-dione: A Comprehensive Overview

3-Iodo-4-[2-(Propan-2-yloxy)ethoxy]-1λ⁶-thiolane 1,1-dione, also known by its CAS registry number CAS No. 1601204-36-7, is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiolane diones, which are known for their versatile applications in drug design and material science.

The molecular structure of this compound is characterized by a thiolane ring system (a five-membered ring containing sulfur), which is substituted with an iodo group at position 3 and a 2-(propan-2-yloxy)ethoxy group at position 4. The presence of the iodo group suggests potential applications in radiotherapy or as a precursor for radiolabeled compounds, while the ethoxy substituent adds hydrophilic properties, enhancing its solubility in various solvents.

Recent studies have highlighted the importance of thiolane diones in medicinal chemistry due to their ability to act as scaffolds for bioactive molecules. For instance, researchers have explored the use of 3-Iodo-4-[2-(Propan-2-yloxy)ethoxy]-1λ⁶-thiolane 1,1-dione as a precursor for synthesizing antibiotics and antiviral agents. The compound's unique electronic properties make it an ideal candidate for modulating enzyme activity or targeting specific cellular pathways.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic substitution and cyclization reactions. The use of propan-2-yloxy groups in the synthesis not only facilitates the formation of stable intermediates but also allows for fine-tuning the compound's physicochemical properties. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more efficient and scalable for industrial applications.

The application of CAS No. 1601204-36-7 extends beyond pharmaceuticals into materials science, where it serves as a building block for advanced polymers and coatings. Its ability to form stable cross-links under specific conditions makes it valuable in developing high-performance materials with tailored mechanical properties.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, the compound undergoes oxidative cleavage, leading to the formation of less complex byproducts that are more readily biodegradable.

In conclusion, 3-Iodo-4-[2-(Propan-2-yloxy)ethoxy]-1λ⁶-thiolane 1,1-dione represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure and reactivity continue to inspire innovative research directions, solidifying its position as an important compound in contemporary chemical research.